Cas no 2023511-52-4 (4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde)

• Product Name: 4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde
• CAS No: 2023511-52-4
• MF: C₉H₇N₃O₃S
• MW: 237.235180139542
• CID: 5861639
• PubChem ID: 165521656
• Update Time: 2025-09-26

4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde
• 2023511-52-4
• EN300-1293423

• Inchi： 1S/C9H7N3O3S/c1-6-3-10-11(4-6)8-2-7(5-13)16-9(8)12(14)15/h2-5H,1H3
• InChI Key： UGRIWSPAKRQTNK-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1[N+](=O)[O-])N1C=C(C)C=N1

Computed Properties

• Exact Mass: 237.02081227g/mol
• Monoisotopic Mass: 237.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų

Additional information on 4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde

Professional Introduction to 4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde (CAS No. 2023511-52-4)

4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde, with the chemical formula C₁₀H₈N₂O_{3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic aromatic aldehydes, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of both pyrazole and thiophene rings in its structure endows it with unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.}

The CAS number 2023511-52-4 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. The molecular structure of 4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde consists of a thiophene ring substituted with a nitro group at the 5-position and a pyrazole ring linked at the 4-position through a methylene bridge. The aldehyde functional group at the 2-position of the thiophene ring further enhances its reactivity, making it a versatile intermediate in organic synthesis.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug discovery. The pyrazole moiety is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. Studies have demonstrated that pyrazole derivatives can interact with biological targets through various mechanisms, often leading to potent pharmacological effects. In contrast, the thiophene ring is another crucial component that contributes to the compound's overall bioactivity. Thiophene derivatives are known for their role in antimicrobial, antifungal, and anti-inflammatory therapies.

The nitro group at the 5-position of the thiophene ring adds an additional layer of functionality to the molecule. Nitroaromatic compounds are well-documented for their pharmacological properties, including vasodilation, analgesic effects, and potential anticancer activity. The electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. This feature makes 4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel scaffolds for drug discovery that combine multiple heterocyclic systems. The unique combination of pyrazole and thiophene in 4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde offers a rich structural framework for designing molecules with enhanced biological activity. Researchers have been exploring various synthetic strategies to modify this compound, aiming to optimize its pharmacokinetic properties and therapeutic efficacy.

The aldehyde functional group at the 2-position of the thiophene ring serves as a reactive site for further chemical modifications. Aldehydes are versatile intermediates that can undergo condensation reactions with various nucleophiles, leading to the formation of new heterocyclic structures. This reactivity has been exploited in the synthesis of complex molecules with tailored biological activities. For instance, condensation reactions between aldehydes and amine-containing compounds can yield Schiff bases, which have been reported to exhibit antimicrobial and anti-inflammatory properties.

Current research in medicinal chemistry is increasingly focused on developing small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. The structural features of 4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde make it a potential candidate for designing inhibitors against enzymes such as kinases or cytochrome P450 enzymes. These enzymes play crucial roles in various physiological processes and are often implicated in diseases such as cancer and inflammation.

The synthesis of 4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated thiophenes followed by condensation with appropriate pyrazole derivatives. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing reaction times and minimizing byproduct formation.

In conclusion, 4-(4-methyl-1H-pyrazol-1-yl)-5-nitrothiophene-2-carbaldehyde is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it a valuable scaffold for designing novel therapeutic agents. Ongoing studies continue to explore its biological activities and synthetic applications, paving the way for new discoveries in drug development.